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Introduction
Capillary Electrophoresis (CE) is a powerful analytical technique that separates components of

a mixture based on their electrophoretic mobility in an electric field. The choice of the

background electrolyte (BGE) is crucial for achieving optimal separation. While not extensively

documented in readily available literature, an ammonium malate buffer system can be

theoretically applied for the separation of various analytes, particularly small organic acids and

for potential chiral separations, owing to the buffering capacity of malate and the conductivity of

the ammonium ion.

These application notes provide a detailed, representative protocol for the use of ammonium
malate as a background electrolyte in capillary zone electrophoresis (CZE) for the analysis of a

standard mixture of organic acids. The protocols are based on established principles of CE for

similar applications.

Principle of Separation
In an aqueous solution, malic acid exists in equilibrium with its conjugate bases, malate and

hydrogen malate. By preparing a buffer with ammonium hydroxide, an ammonium malate
BGE can be established at a pH suitable for the analysis of acidic compounds. At a pH above

the pKa values of target organic acids, these analytes will be anionic and migrate toward the

anode. However, the strong electroosmotic flow (EOF) in a typical fused-silica capillary will
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carry all species, including the anions, toward the cathode and the detector. The differential

migration of the analytes based on their charge-to-size ratio allows for their separation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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